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Compound of Interest

Compound Name: Butorphan

Cat. No.: B10826112 Get Quote

Essential safety and logistical information for the proper disposal of butorphanol, a DEA

Schedule IV controlled substance, in a research environment.

Butorphanol is a synthetically derived opioid agonist-antagonist analgesic and is classified as

a Schedule IV controlled substance by the U.S. Drug Enforcement Administration (DEA).[1][2]

This designation indicates a low potential for abuse relative to substances in Schedule III.[1]

Proper disposal of butorphanol is not merely a matter of laboratory best practice but a strict

legal requirement to prevent diversion and environmental contamination.[3]

Regulatory Framework
The disposal of pharmaceutical waste, particularly controlled substances like butorphanol, is

governed by multiple federal and state regulations. Key regulatory bodies in the United States

include:

Drug Enforcement Administration (DEA): The DEA regulates the handling and disposal of

controlled substances to prevent misuse and diversion.[3] Regulations under 21 CFR Part

1317 mandate that controlled substances be destroyed using methods that render them

"non-retrievable."

Environmental Protection Agency (EPA): The EPA, through the Resource Conservation and

Recovery Act (RCRA), sets guidelines for the management of hazardous waste, which can

include certain pharmaceuticals.[3] In 2019, the EPA finalized the "Management Standards
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for Hazardous Waste Pharmaceuticals Final Rule" (Subpart P), which prohibits the sewering

of hazardous waste pharmaceuticals by healthcare facilities.[4][5]

Disposal Procedures for Butorphanol in a
Laboratory Setting
Researchers, scientists, and drug development professionals must adhere to stringent

procedures for the disposal of butorphanol. The primary and mandated method for disposing

of expired, unwanted, or damaged butorphanol with recoverable amounts is through a reverse

distributor.[6]

Step-by-Step Disposal Protocol for Recoverable Butorphanol:

Segregation and Labeling: Clearly label all containers of butorphanol intended for disposal

with phrases such as "To Be Disposed," "Do Not Use," or "Expired."[6] These materials must

be segregated from the active inventory within a secure storage location like a safe or

lockbox.[6]

Contact Environmental Health & Safety (EHS): Your institution's EHS department is the

primary point of contact for initiating the disposal process.[6][7][8] They will have established

procedures and contracts with DEA-approved reverse distributors.

Inventory and Documentation: Complete a detailed inventory of the butorphanol to be

disposed of. This typically involves a specific form provided by the reverse distributor or your

institution's EHS.[6]

Scheduled Pickup: Arrange a pickup of the controlled substance waste through your EHS

department.[6][7]

Chain of Custody: Upon pickup, you will be required to sign a chain of custody form provided

by the reverse distributor.[6] It is crucial to retain a copy of this form with your controlled

substance records.[6]

Disposal of Non-Recoverable Butorphanol:

For residual, non-recoverable amounts of butorphanol remaining in empty syringes or vials

after administration, the disposal method is different. If the remaining substance cannot be
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drawn out with a syringe, the empty container may be disposed of in a biohazard sharps

container.[6] The disposal of this non-recoverable waste should be recorded on the usage log,

zeroing out the container's balance.[6]

Unacceptable Disposal Methods:

It is imperative to note that the following methods are unacceptable for the disposal of any

recoverable amount of butorphanol in a laboratory setting:

Disposal in regular trash or laboratory sink.[6]

Disposal in sharps containers (for recoverable amounts).[6]

Mixing with cat litter or coffee grounds for disposal in regular trash (this method is sometimes

recommended for household disposal of non-controlled substances but is not appropriate for

controlled substances in a research setting).[6][9][10][11]

Flushing down the toilet or drain.[3][12]

Quantitative Data
Specific quantitative data for butorphanol disposal, such as acceptable concentration limits in

waste streams for laboratory settings, are not typically provided in disposal guidelines. The

emphasis is on the complete transfer of unwanted controlled substances to a reverse

distributor for destruction, ensuring zero discharge from the laboratory. The "non-retrievable"

standard set by the DEA is a qualitative performance standard rather than a quantitative limit.
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Parameter Guideline Regulatory Body

DEA Schedule IV DEA

Disposal of Recoverable

Amounts

Transfer to a Reverse

Distributor
DEA

Destruction Standard Non-Retrievable DEA

Disposal of Non-Recoverable

Residuals
Biohazard Sharps Container Institutional EHS

Sewering of Pharmaceutical

Waste
Prohibited EPA

Experimental Protocols
The proper disposal of butorphanol in a laboratory setting is a procedural matter of regulatory

compliance rather than an experimental protocol for chemical destruction. Laboratories are not

permitted to independently destroy controlled substances. The "experimental protocol" is the

logistical workflow of transferring the substance to a licensed facility. Therefore, detailed

methodologies for on-site chemical destruction of butorphanol are not provided, as this would

be a violation of DEA regulations. The approved method is destruction by a DEA-registered

reverse distributor, which typically involves incineration.[4]

Butorphanol Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of butorphanol in a laboratory environment.
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Caption: Logical workflow for the disposal of butorphanol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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